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Compound of Interest

Compound Name: Teflic acid

Cat. No.: B1627531

An In-depth Technical Guide to Trifluoromethanesulfonic Acid (Triflic Acid)

A Note on Terminology: The query specified "Teflic acid.” Following a comprehensive search of
chemical literature, it has been determined that "Teflic acid” is not a recognized chemical
compound. It is highly probable that this was a typographical error for "Triflic acid,” the common
name for trifluoromethanesulfonic acid. This guide will, therefore, focus on the properties and
applications of Triflic acid.

Trifluoromethanesulfonic acid (CFsSOsH), commonly known as triflic acid (TfOH), is a
synthetic, hygroscopic, and colorless liquid that is one of the most potent Brgnsted acids.[1][2]
[3] Itis classified as a superacid, meaning it is more acidic than 100% sulfuric acid.[4][5] Its
remarkable acidity, thermal stability, and the non-nucleophilic nature of its conjugate base make
it an invaluable reagent and catalyst in a vast array of chemical transformations.[2][4] This
guide provides a comprehensive overview of the physical and chemical properties of triflic acid,
detailed experimental protocols, and visualizations of its synthetic pathway and catalytic
involvement.

Physical and Chemical Properties

Triflic acid's unique characteristics stem from the strong electron-withdrawing effect of the
trifluoromethyl group, which stabilizes its conjugate base, the triflate anion (CFsSOs7).[1] This
stabilization is key to its high acidity and the non-coordinating nature of the triflate anion.[4]

Quantitative Data
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The physical and chemical properties of triflic acid are summarized in the tables below for easy

reference and comparison.

Table 1: General and Physical Properties of Triflic Acid

Property

Value

IUPAC Name

Trifluoromethanesulfonic acid

Common Names

Triflic acid, TFMS, TFSA, HOTf, TfOH

CAS Number

1493-13-6

Molecular Formula

CFsSOsH

Molecular Weight 150.08 g/mol [1]
Colorless to slightly yellow, hygroscopic, fuming
Appearance _
liquid[1][2][6]
Odor Pungent[1]
Melting Point -40 °C[1][2][6]
Boiling Point 162 °C[1][2][6]
Density 1.696 g/cm3 at 25 °C[1][2][3]

Refractive Index (n20/D)

1.327[3]

Table 2: Acidity and Solubility of Triflic Acid
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Property Value

pKa ~-14[1][2]

Ka 5 x 10%4[4]

Solubility in Water Miscible, reacts exothermically[1][6]

Soluble in polar solvents such as
o ) dichloromethane, acetonitrile,
Solubility in Organic Solvents ] ) ]
dimethylformamide (DMF), and dimethyl

sulfoxide (DMSO).[1][2]

Experimental Protocols

Detailed methodologies for the synthesis of triflic acid and its application in a common organic
reaction are provided below.

Protocol 1: Synthesis of Triflic Acid via Oxidation of
Trifluoromethylsulfenyl Chloride

This protocol describes a laboratory-scale synthesis of triflic acid.
Materials:

 Trifluoromethylsulfenyl chloride (CFsSCI)

Chlorine (Cl2) gas

Deionized water

Reaction vessel with a gas inlet, stirrer, and condenser

Distillation apparatus
Procedure:

 In a suitable reaction vessel, charge trifluoromethylsulfenyl chloride and deionized water.
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» While stirring the mixture, carefully bubble chlorine gas through the solution. The reaction is
exothermic and should be cooled to maintain a controlled temperature.

» Continue the chlorine addition until the reaction is complete, which can be monitored by the
disappearance of the starting material using appropriate analytical techniques (e.g., GC-MS).

e The reaction mixture will contain triflic acid and hydrochloric acid.

 Purify the triflic acid by distillation from triflic anhydride to remove water and other impurities.

[417]

Protocol 2: Friedel-Crafts Acylation of Anisole using
Triflic Acid as a Catalyst

This protocol details a representative procedure for a triflic acid-catalyzed Friedel-Crafts
acylation.

Materials:

e Anisole

e Benzoic anhydride

e Triflic acid (TfOH)

o Pressurized glass tube with a Teflon-coated septum
e Magnetic stirrer

» Microwave reactor

o Diethyl ether

e Aqueous sodium bicarbonate (NaHCOs) solution

e Anhydrous sodium sulfate (Na2S0a4)

« Rotary evaporator
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Procedure:

To a 10 mL pressurized glass tube equipped with a magnetic stirrer, add anisole (1 mmol),

benzoic anhydride (1 mmol), and triflic acid (0.01 equivalents).
o Cap the tube and place it in a microwave reactor.
« Irradiate the mixture at 100 °C for 10 minutes.
» After cooling, extract the mixture with diethyl ether (3 x 15 mL).

e Wash the combined organic layers with aqueous NaHCOs solution (2 x 10 mL) and then with
water (10 mL).

e Dry the organic layer over anhydrous Na2SOa.
e Remove the solvent using a rotary evaporator to yield the acylated product.[8]

Visualizations

The following diagrams illustrate the synthesis of triflic acid and its catalytic role in a
glycosylation reaction.

Synthesis of Triflic Acid
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Industrial Synthesis of Triflic Acid
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Caption: Industrial synthesis pathway of Triflic Acid.

Triflic Acid-Catalyzed Glycosylation
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Catalytic Cycle of Triflic Acid in Glycosylation
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Caption: Catalytic cycle of triflic acid in a-1,2-cis-thio glycosylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1627531?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

